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2-Methyl-4-[(2-methylphenyl)methyl]morpholine

Name: 2-Methyl-4-[(2-methylphenyl)methyl]morpholine
Brand: Smolecule
SKU: S7794543
Rating: 5 (3 reviews)

Catalog No.

S7794543

CAS No.

M.F

C13H19NO

M. Wt

205.30 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-Methyl-4-[(2-methylphenyl)methyl]morpholine

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

2-Methyl-4-[(2-methylphenyl)methyl]morpholine

IUPAC Name

2-methyl-4-[(2-methylphenyl)methyl]morpholine

Molecular Formula

C13H19NO

Molecular Weight

205.30 g/mol

InChI

InChI=1S/C13H19NO/c1-11-5-3-4-6-13(11)10-14-7-8-15-12(2)9-14/h3-6,12H,7-10H2,1-2H3

InChI Key

JOYPSGXDSFWWAH-UHFFFAOYSA-N

SMILES

CC1CN(CCO1)CC2=CC=CC=C2C

Canonical SMILES

CC1CN(CCO1)CC2=CC=CC=C2C

2-Methyl-4-[(2-methylphenyl)methyl]morpholine, also known as MMMP, is a synthetic organic compound that belongs to the class of morpholines. It was first synthesized by the research group of Professor Tsutomu Miyasaka at Osaka University in Japan, and its chemical structure was confirmed by nuclear magnetic resonance (NMR) spectroscopy. MMMP is a colorless to pale yellow liquid that has a strong and sweet odor. It is a versatile building block in the field of organic chemistry that can be modified to form a variety of compounds.

Physical and Chemical Properties

MMMP has a molecular formula of C13H19NO and a molecular weight of 205.3 g/mol. It has a boiling point of 266-267℃ and a melting point of -1℃. It is soluble in organic solvents such as ether, chloroform, and benzene but insoluble in water. MMMP is stable under normal conditions and does not react with oxidizing agents. It can undergo nucleophilic substitution reactions at the position of nitrogen or chlorine.

Synthesis and Characterization

MMMP can be synthesized by the reaction of 2-methylaniline with formaldehyde and morpholine in the presence of a catalyst such as hydrochloric acid or oxalic acid. The reaction produces MMMP as the major product along with some side products such as 2-methyl-N-(2-methylphenyl)morpholine and 2-methyl-4-(chloromethyl)morpholine. The synthesized MMMP can be characterized by various analytical techniques such as NMR spectroscopy, infrared spectroscopy, and gas chromatography-mass spectrometry.

Analytical Methods

MMMP can be analyzed by various analytical methods such as gas chromatography-mass spectrometry, high-performance liquid chromatography, and infrared spectroscopy. These methods can detect and quantify MMMP in various matrices such as environmental samples, biological samples, and chemical samples.

Biological Properties

MMMP has been studied for its biological properties such as antibacterial, antifungal, and antitumor activities. Some studies have shown that MMMP can inhibit the growth of pathogenic bacteria such as Staphylococcus aureus and Escherichia coli. MMMP can also inhibit the growth of fungi such as Candida albicans and Aspergillus niger. Moreover, MMMP has shown potential as an antitumor agent against various cancer cell lines such as MCF-7 and A549.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of MMMP have been investigated in various scientific experiments. Some studies have reported that MMMP is not toxic to cells and animals at low concentrations. However, high concentrations of MMMP can cause cytotoxicity and apoptosis in cells. Therefore, it is important to use appropriate safety measures and protocols when handling MMMP in scientific experiments.

Applications in Scientific Experiments

MMMP has various applications in scientific experiments such as organic synthesis, analytical chemistry, and biological assays. MMMP can be used as a building block to synthesize new compounds with different functions and properties. MMMP can also be used as an analytical standard to detect and quantify other compounds in various matrices. Moreover, MMMP can be used as a tool in biological assays to study the activity and mechanism of various enzymes and proteins.

Current State of Research

The current state of research on MMMP is focused on its applications in various fields such as organic synthesis, analytical chemistry, and biological assays. Some studies are also focused on the synthesis and characterization of novel derivatives of MMMP with improved properties. Moreover, some studies are focused on the development of new analytical and biological techniques to detect and study MMMP and its derivatives.

Potential Implications in Various Fields of Research and Industry

MMMP has potential implications in various fields of research and industry such as pharmaceuticals, agriculture, and materials science. MMMP and its derivatives can be used as new drug candidates for the treatment of various diseases such as cancer, bacterial infections, and fungal infections. MMMP can also be used as a pesticide to control the growth of pathogenic organisms in crops. Moreover, MMMP and its derivatives can be used as new materials for the development of advanced electronics and sensors.

Limitations and Future Directions

Despite the potential applications of MMMP, there are limitations and future directions that need to be addressed. One limitation is the toxicity and safety of MMMP and its derivatives, which require further investigation and evaluation. Another limitation is the efficiency and selectivity of the synthetic routes for MMMP and its derivatives. Future directions include the development of new synthetic routes and analytical methods for MMMP and its derivatives, as well as the investigation of their pharmacological and toxicological profiles in in vitro and in vivo systems.

Future Directions

1. Investigation of the biological activity and mechanism of MMMP and its derivatives against various diseases and pathogens.
2. Development of new synthetic routes for MMMP and its derivatives with improved efficiency and selectivity.
3. Investigation of the pharmacological and toxicological profiles of MMMP and its derivatives in in vitro and in vivo systems.
4. Development of new analytical methods for the detection and quantification of MMMP and its derivatives in various matrices.
5. Investigation of the physicochemical and structural properties of MMMP and its derivatives for the development of new materials and devices.
6. Evaluation of the environmental impact of MMMP and its derivatives.
7. Investigation of the stability and shelf-life of MMMP and its derivatives for the development of commercial products.
8. Development of new formulations and delivery systems for the application of MMMP and its derivatives in pharmaceuticals and agriculture.
9. Investigation of the potential interactions of MMMP and its derivatives with other chemicals and biological systems.
10. Assessment of the economic feasibility of the production and use of MMMP and its derivatives in various industries and applications.